Cas no 1192838-43-9 (5-Chloro-1-methylpyrazin-2(1H)-one)

5-Chloro-1-methylpyrazin-2(1H)-one structure
1192838-43-9 structure
Product Name:5-Chloro-1-methylpyrazin-2(1H)-one
CAS No:1192838-43-9
MF:C5H5ClN2O
MW:144.55899977684
CID:4823485
PubChem ID:58485280
Update Time:2026-02-27

5-Chloro-1-methylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-methylpyrazin-2(1H)-one
    • 2(1H)-Pyrazinone,5-chloro-1-methyl-
    • 5-chloro-1-methylpyrazin-2-one
    • 5-chloro-1-methyl-1H-pyrazin-2-one
    • SY346251
    • E84763
    • MFCD27942066
    • UEKUMPVGURYZMQ-UHFFFAOYSA-N
    • SCHEMBL1403812
    • 1192838-43-9
    • DB-113679
    • CS-0526906
    • BS-53335
    • Inchi: 1S/C5H5ClN2O/c1-8-3-4(6)7-2-5(8)9/h2-3H,1H3
    • InChI Key: UEKUMPVGURYZMQ-UHFFFAOYSA-N
    • SMILES: ClC1=CN(C)C(C=N1)=O

Computed Properties

  • Exact Mass: 144.009
  • Monoisotopic Mass: 144.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 32.7

5-Chloro-1-methylpyrazin-2(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A314228-100mg
5-Chloro-1-methylpyrazin-2(1H)-one
1192838-43-9 97%
100mg
$142.0 2024-04-25
Ambeed
A314228-250mg
5-Chloro-1-methylpyrazin-2(1H)-one
1192838-43-9 97%
250mg
$246.0 2024-04-25
Ambeed
A314228-1g
5-Chloro-1-methylpyrazin-2(1H)-one
1192838-43-9 97%
1g
$645.0 2024-04-25
Alichem
A099002585-5g
5-Chloro-1-methylpyrazin-2(1H)-one
1192838-43-9 97%
5g
$787.92 2023-09-04
Alichem
A099002585-10g
5-Chloro-1-methylpyrazin-2(1H)-one
1192838-43-9 97%
10g
$1338.66 2023-09-04
Alichem
A099002585-25g
5-Chloro-1-methylpyrazin-2(1H)-one
1192838-43-9 97%
25g
$2030.10 2023-09-04
eNovation Chemicals LLC
Y1220997-1g
5-Chloro-1-methylpyrazin-2(1H)-one
1192838-43-9 95%
1g
$600 2024-06-03
1PlusChem
1P01K135-100mg
5-Chloro-1-methylpyrazin-2(1H)-one
1192838-43-9 97%
100mg
$129.00 2023-12-26
1PlusChem
1P01K135-250mg
5-Chloro-1-methylpyrazin-2(1H)-one
1192838-43-9 97%
250mg
$205.00 2023-12-26
1PlusChem
1P01K135-1g
5-Chloro-1-methylpyrazin-2(1H)-one
1192838-43-9 97%
1g
$534.00 2023-12-26
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd